Cas no 61470-40-4 (Phosphonic acid, (1-phenylethyl)-)

• Product Name: Phosphonic acid, (1-phenylethyl)-
• CAS No: 61470-40-4
• MF: C₈H₁₁O₃P
• MW: 186.144903421402
• MDL: MFCD00961782
• CID: 478114
• PubChem ID: 3748748
• Update Time: 2025-06-28

Phosphonic acid, (1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-phenylethyl)-
• (1-Phenyl-ethyl)-phosphonic acid
• 1-phenylethylphosphonic acid
• (1-Phenyl-aethyl)-phosphonsaeure
• Phosphonic acid,(1-phenylethyl)
• SCHEMBL232549
• MFCD00961782
• 61470-40-4
• SY284584
• AKOS006274263
• DTXSID60395888
• (1-Phenylethyl)phosphonic acid
• DB-309616

• MDL： MFCD00961782
• Inchi： 1S/C8H11O3P/c1-7(12(9,10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,9,10,11)
• InChI Key： XBMUHYIMRYHJBA-UHFFFAOYSA-N
• SMILES： P(C(C)C1C=CC=CC=1)(=O)(O)O

Computed Properties

• Exact Mass: 186.04500
• Monoisotopic Mass: 186.04458121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 67.34000
• LogP: 1.92530

Additional information on Phosphonic acid, (1-phenylethyl)-

Phosphonic Acid, (1-Phenylethyl)- (CAS No. 61470-40-4): An Overview of Its Properties, Applications, and Recent Research

Phosphonic acid, (1-phenylethyl)- (CAS No. 61470-40-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique properties and potential applications. This compound, also known as (1-Phenylethyl)phosphonic acid, is characterized by its molecular formula C₉H₁₁O₃P and a molecular weight of 198.15 g/mol. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent research advancements involving this compound.

Chemical Structure and Physical Properties

The (1-Phenylethyl)phosphonic acid molecule consists of a phenyl group attached to an ethyl chain, which is further bonded to a phosphonic acid group. This structure imparts several unique properties to the compound. It is a white crystalline solid at room temperature with a melting point of approximately 150°C. The compound is soluble in water and polar organic solvents such as methanol and ethanol, making it suitable for various chemical reactions and applications.

The phosphonic acid functional group is known for its high affinity for metal surfaces, which makes (1-Phenylethyl)phosphonic acid an excellent ligand in coordination chemistry. This property has been exploited in the development of metal chelating agents and surface modifiers. Additionally, the presence of the phenyl group enhances the compound's stability and reactivity in various chemical environments.

Synthesis Methods

The synthesis of (1-Phenylethyl)phosphonic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of (1-phenylethyl)chloride with trimethyl phosphite followed by hydrolysis. This process yields high purity (1-Phenylethyl)phosphonic acid with good yields. Another approach involves the direct phosphorylation of (1-phenylethanol) using phosphorus oxychloride (POCl₃) in the presence of a base such as sodium hydroxide (NaOH).

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods. For example, a study published in the Journal of Organic Chemistry reported a novel method using microwave-assisted synthesis to produce (1-Phenylethyl)phosphonic acid with reduced reaction times and lower energy consumption. This method not only improves efficiency but also reduces waste generation, aligning with sustainable chemistry practices.

Applications in Chemistry and Biology

The unique properties of (1-Phenylethyl)phosphonic acid make it a valuable compound in various chemical and biological applications. In coordination chemistry, it serves as an effective ligand for metal ions, forming stable complexes that are useful in catalysis and materials science. These complexes have been utilized in homogeneous catalysis for reactions such as hydrogenation and oxidation.

In materials science, (1-Phenylethyl)phosphonic acid has been used as a surface modifier for nanoparticles and other materials. Its ability to form strong bonds with metal surfaces enhances the stability and functionality of these materials. For instance, a study published in the Nano Letters journal demonstrated the use of (1-Phenylethyl)phosphonic acid as a capping agent for gold nanoparticles, resulting in improved colloidal stability and enhanced catalytic activity.

In biological applications, (1-Phenylethyl)phosphonic acid has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. Research published in the Bioorganic & Medicinal Chemistry Letters reported that (1-Phenylethyl)phosphonic acid effectively inhibits phosphatases, enzymes that play crucial roles in signal transduction and cellular regulation. This property makes it a potential lead compound for developing new therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

Recent Research Advancements

The ongoing research on (1-Phenylethyl)phosphonic acid continues to uncover new applications and properties that expand its utility across various fields. One notable area of research is its use as a building block for supramolecular assemblies. A study published in the Chemical Science journal explored the self-assembly behavior of (1-Phenylethyl)phosphonic acid derivatives in aqueous solutions. The results showed that these derivatives can form well-defined nanostructures with tunable properties, opening up possibilities for applications in drug delivery systems and nanotechnology.

In addition to its role as a building block, (1-Phenylethyl)phosphonic acid has also been investigated for its potential as an antiviral agent. Research published in the Virology Journal demonstrated that this compound exhibits antiviral activity against several enveloped viruses by disrupting viral membrane integrity. This finding highlights its potential as a broad-spectrum antiviral agent that could be further developed for clinical use.

Safety Considerations

While (1-Phenylethyl)phosphonic acid offers numerous benefits, it is important to handle it with care due to its potential hazards. Like many phosphonic acids, it can be corrosive to skin and eyes and may cause irritation upon contact. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound. Additionally, it should be stored in tightly sealed containers away from incompatible materials such as strong oxidizers.

In conclusion, Phosphonic acid, (1-phenylethyl)- (CAS No. 61470-40-4) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure endows it with valuable properties that have been harnessed for various purposes, from catalysis to drug development. Ongoing research continues to uncover new possibilities for this versatile compound, ensuring its relevance and importance in scientific advancements.